Cas no 1805526-61-7 (5-Bromo-4-difluoromethoxy-2-methylpyridine)

• Product Name: 5-Bromo-4-difluoromethoxy-2-methylpyridine
• CAS No: 1805526-61-7
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• MDL: MFCD28738046
• CID: 4706917
• Update Time: 2025-06-12

5-Bromo-4-difluoromethoxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-difluoromethoxy-2-methylpyridine

• MDL： MFCD28738046
• Inchi： 1S/C7H6BrF2NO/c1-4-2-6(12-7(9)10)5(8)3-11-4/h2-3,7H,1H3
• InChI Key： SMTZBOGOHLLQFI-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C)C=C1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Topological Polar Surface Area: 22.1

Additional information on 5-Bromo-4-difluoromethoxy-2-methylpyridine

Introduction to 5-Bromo-4-difluoromethoxy-2-methylpyridine (CAS No. 1805526-61-7)

5-Bromo-4-difluoromethoxy-2-methylpyridine, identified by its Chemical Abstracts Service (CAS) number 1805526-61-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This heterocyclic compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, which makes it a versatile scaffold for the synthesis of biologically active molecules. The presence of multiple substituents, including a bromo group, difluoromethoxy group, and a methyl group, endows this compound with unique chemical properties that are highly valuable for medicinal chemistry applications.

The structural features of 5-Bromo-4-difluoromethoxy-2-methylpyridine make it an attractive building block for the development of novel therapeutic agents. The bromo substituent at the 5-position provides a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in drug discovery to introduce complexity into molecular structures. Additionally, the difluoromethoxy group at the 4-position introduces electron-withdrawing and lipophilic properties, influencing both the metabolic stability and pharmacokinetic behavior of derived compounds. The methyl group at the 2-position further modulates the electronic and steric environment of the pyridine ring, contributing to the overall pharmacological profile.

In recent years, there has been growing interest in exploring the potential of halogenated pyridines as pharmacophores in various therapeutic areas. 5-Bromo-4-difluoromethoxy-2-methylpyridine has been utilized as a key intermediate in the synthesis of small-molecule inhibitors targeting kinases and other enzyme-driven pathways implicated in cancer and inflammatory diseases. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of tyrosine kinases, which play a crucial role in signal transduction and cell proliferation. The halogen atoms present in its structure enhance binding affinity and selectivity, making it an ideal candidate for structure-activity relationship (SAR) studies.

The difluoromethoxy group is particularly noteworthy due to its ability to improve metabolic stability and oral bioavailability. This substitution pattern is frequently observed in approved drugs, where it serves to enhance binding interactions with biological targets while minimizing degradation by enzymatic processes. Furthermore, the methyl group at the 2-position can influence the conformational flexibility of the molecule, allowing for optimal alignment with protein binding sites. These structural attributes have made 5-Bromo-4-difluoromethoxy-2-methylpyridine a valuable reagent in medicinal chemistry libraries designed for high-throughput screening (HTS) campaigns.

Recent advancements in computational chemistry have further enhanced the utility of 5-Bromo-4-difluoromethoxy-2-methylpyridine as a starting material. Molecular modeling studies have demonstrated that this compound can be effectively incorporated into drug-like scaffolds through virtual screening techniques, which predict binding affinities and optimize lead compounds before experimental synthesis. Such computational approaches have accelerated the discovery process by identifying promising candidates with minimal experimental trial-and-error. Moreover, green chemistry principles have been applied to streamline synthetic routes, reducing waste and improving yields while maintaining high purity standards.

The agrochemical sector has also recognized the potential of 5-Bromo-4-difluoromethoxy-2-methylpyridine as a precursor for developing novel pesticides and herbicides. Its structural motif is reminiscent of several active ingredients that exhibit potent activity against pests while exhibiting low toxicity to non-target organisms. By leveraging its reactive sites for further derivatization, researchers have synthesized analogs that disrupt essential biological processes in pests without harming beneficial flora or fauna. This aligns with global efforts to develop sustainable agricultural practices that minimize environmental impact.

In conclusion,5-Bromo-4-difluoromethoxy-2-methylpyridine (CAS No. 1805526-61-7) represents a versatile and multifaceted compound with significant implications across pharmaceuticals and agrochemicals. Its unique structural features enable diverse functionalization strategies, making it indispensable for synthetic chemists seeking to develop innovative therapeutics and crop protection agents. As research continues to uncover new applications for halogenated pyridines,5-Bromo-4-difluoromethoxy-2-methylpyridine is poised to remain at the forefront of molecular innovation.